Cas no 1795086-30-4 (N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-2-phenylbutanamide)

• Product Name: N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-2-phenylbutanamide
• CAS No: 1795086-30-4
• MF: C₂₁H₂₇NO₃
• MW: 341.443986177444
• CID: 5405888
• Update Time: 2025-07-15

N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-2-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• α-Ethyl-N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]benzeneacetamide
• N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-2-phenylbutanamide

• Inchi： 1S/C21H27NO3/c1-3-19(17-7-5-4-6-8-17)21(24)22-15-20(25-14-13-23)18-11-9-16(2)10-12-18/h4-12,19-20,23H,3,13-15H2,1-2H3,(H,22,24)
• InChI Key： AZLKLHWHBDMCTR-UHFFFAOYSA-N
• SMILES： C1(C(CC)C(NCC(OCCO)C2=CC=C(C)C=C2)=O)=CC=CC=C1

Experimental Properties

• Density: 1.102±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 552.5±50.0 °C(Predicted)
• pka: 14.31±0.10(Predicted)

Additional information on N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-2-phenylbutanamide

Research Briefing on N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-2-phenylbutanamide (CAS: 1795086-30-4)

N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-2-phenylbutanamide (CAS: 1795086-30-4) is a synthetic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. The presence of both phenyl and hydroxyethoxy moieties in its structure suggests possible interactions with various biological targets, making it a subject of interest for drug discovery and development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary findings indicate that N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-2-phenylbutanamide exhibits promising activity in vitro, particularly in assays related to inflammation and pain modulation. Researchers have employed advanced techniques such as high-throughput screening and molecular docking to explore its binding affinity with potential protein targets. These efforts aim to identify its precise mode of action and optimize its structure for enhanced efficacy and reduced toxicity.

One of the key challenges in the development of N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-2-phenylbutanamide as a therapeutic agent lies in its pharmacokinetic profile. Recent pharmacokinetic studies have revealed moderate bioavailability and metabolic stability, prompting further structural modifications to improve its drug-like properties. Additionally, in vivo studies in animal models have provided preliminary evidence of its therapeutic potential, though further validation is required to confirm these findings.

The synthesis of N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-2-phenylbutanamide has also been a focal point of recent research. Innovative synthetic routes have been developed to enhance yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. These advancements are critical for scaling up production and facilitating future clinical trials.

In conclusion, N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-2-phenylbutanamide represents a promising candidate for further investigation in the pharmaceutical industry. Its unique structural attributes and preliminary biological activity warrant continued research to fully explore its therapeutic potential. Future studies should focus on optimizing its pharmacokinetic properties, elucidating its mechanism of action, and conducting rigorous preclinical and clinical evaluations to assess its safety and efficacy.